Cas no 4756-75-6 (Triphenylantimony oxide)

Triphenylantimony oxide structure

Product Name:Triphenylantimony oxide

CAS No:4756-75-6

Molecular Formula:C₁₈H₁₅OSb

Molecular Weight:369.0711

MDL:MFCD00013837

CID:329721

PubChem ID:87577576

Triphenylantimony oxide Properties

Names and Identifiers

- Stibine oxide,triphenyl-
- Triphenylantimony Oxide
- diphenylstiborylbenzene
- Triphenylstibine Oxide
- Stibine oxide, triphenyl-
- Stibine oxide, triphenyl-, hydrate
- Triphenyl antimony oxide
- RIBJLXBLWQKWLO-UHFFFAOYSA-N
- NSC99161
- +Expand
- MDL： MFCD00013837
- InChIKey： RIBJLXBLWQKWLO-UHFFFAOYSA-N
- Inchi： 1S/3C6H5.O.Sb/c3*1-2-4-6-5-3-1;;/h3*1-5H;;
- SMILES： [Sb](C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 4136903

Computed Properties

Exact Mass: 368.01600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Heavy Atom Count: 20
Complexity: 281
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 4.34160
PSA: 17.07000
Color/Form: Uncertain
Solubility: Uncertain

Triphenylantimony oxide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003VM3-1g	TRIPHENYLANTIMONY OXIDE	4756-75-6	>95.0%(HPLC)	1g	$124.00	2024-05-01
A2B Chem LLC	AB80139-1g	Triphenylantimony oxide	4756-75-6	>95.0%(HPLC)	1g	$103.00	2024-04-20
Aaron	AR003VUF-200mg	TRIPHENYLANTIMONY OXIDE	4756-75-6	95%	200mg	$20.00
abcr	AB144471-1 g	Triphenylantimony oxide; .	4756-75-6		1 g	€139.10	2023-07-20
Ambeed	A212447-1g	Triphenylantimonyoxide	4756-75-6	98%	1g	$59.0	2023-06-20
Cooke Chemical	T0058531-1g	Triphenylantimony Oxide	4756-75-6	>95.0%(HPLC)	1g	RMB 344.00	2023-09-07
eNovation Chemicals LLC	Y1242749-5g	TRIPHENYLANTIMONY OXIDE	4756-75-6	95%	5g	$195	2024-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161684-1G	Triphenylantimony oxide	4756-75-6	>95.0%(HPLC)	1g	¥511.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X69765-200mg	Triphenylstibine Oxide	4756-75-6	≥95%	200mg	¥158.0	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T866454-1g	Triphenylantimony Oxide	4756-75-6	≥95%	1g	886.00

Triphenylantimony oxide Synthesis

Synthetic Circuit 1

352429-12-0

603-36-1

4756-75-6

83724-41-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 30 min, rt

Reference

Diverse Structures and Remarkable Oxidizing Ability of Triarylbismuthane Oxides. Comparative Study on the Structure and Reactivity of a Series of Triarylpnictogen Oxides

Matano, Yoshihiro; et al, Organometallics, 2004, 23(23), 5471-5480

Synthetic Circuit 2

352429-12-0

603-36-1

4756-75-6

83724-41-8

Reaction Conditions

1.1 Solvents: Chloroform-d

Reference

Dimeric Triarylbismuthane Oxide: A Novel Efficient Oxidant for the Conversion of Alcohols to Carbonyl Compounds

Matano, Yoshihiro; et al, Journal of the American Chemical Society, 2001, 123(26), 6443-6444

Synthetic Circuit 3

121899-81-8

4756-75-6

83724-41-8

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Water Solvents: Dichloromethane ; 2 h, 0 °C
2.1 Solvents: Dichloromethane ; 30 min, rt

Reference

Diverse Structures and Remarkable Oxidizing Ability of Triarylbismuthane Oxides. Comparative Study on the Structure and Reactivity of a Series of Triarylpnictogen Oxides

Matano, Yoshihiro; et al, Organometallics, 2004, 23(23), 5471-5480

Synthetic Circuit 4

121899-81-8

4756-75-6

83724-41-8

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dichloromethane
1.2 Solvents: Acetonitrile
2.1 Solvents: Chloroform-d

Reference

Dimeric Triarylbismuthane Oxide: A Novel Efficient Oxidant for the Conversion of Alcohols to Carbonyl Compounds

Matano, Yoshihiro; et al, Journal of the American Chemical Society, 2001, 123(26), 6443-6444

Synthetic Circuit 5

185509-57-3

4756-75-6

83724-41-8

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Water Solvents: Dichloromethane ; 2 h, 0 °C
2.1 Solvents: Dichloromethane ; 30 min, rt

Reference

Diverse Structures and Remarkable Oxidizing Ability of Triarylbismuthane Oxides. Comparative Study on the Structure and Reactivity of a Series of Triarylpnictogen Oxides

Matano, Yoshihiro; et al, Organometallics, 2004, 23(23), 5471-5480

Triphenylantimony oxide Raw materials

Triphenylantimony oxide Preparation Products

Triphenylantimony oxide Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:4756-75-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Triphenylantimony oxide Related Literature

1. Index pages

J. Chem. Soc. Faraday Trans. 1 1980 76 A001
2. Carbon dioxide utilization with C–N bond formation: carbon dioxide capture and subsequent conversion

Zhen-Zhen Yang,Liang-Nian He,Jiao Gao,An-Hua Liu,Bing Yu Energy Environ. Sci. 2012 5 6602
3. Complex formation between iodine and triphenylstibine oxide

Julien F. C. Boodts,Willie A. Bueno J. Chem. Soc. Faraday Trans. 1 1980 76 1689
4. Unsupported monomeric stibine oxides (R3SbO) remain undiscovered

John S. Wenger,Timothy C. Johnstone Chem. Commun. 2021 57 3484
5. Synthesis of cyclic ureas and urethanes from alkylene diamines and amino alcohols with pressurized carbon dioxide in the absence of catalysts

Bhalchandra M. Bhanage,Shin-ichiro Fujita,Yutaka Ikushima,Masahiko Arai Green Chem. 2003 5 340
6. Chloride-catalyzed, multicomponent self-assembly of arsenic thiolates

Matthew E. Carnes,Mary S. Collins,Nathan R. Lindquist,Edmundo Guzmán-Percástegui,Michael D. Pluth,Darren W. Johnson Chem. Commun. 2014 50 73
7. Chloride-catalyzed, multicomponent self-assembly of arsenic thiolates

Matthew E. Carnes,Mary S. Collins,Nathan R. Lindquist,Edmundo Guzmán-Percástegui,Michael D. Pluth,Darren W. Johnson Chem. Commun. 2014 50 73
8. Organoantimony and organobismuth complexes for CO2 fixation

Yi Chen,Renhua Qiu,Xinhua Xu,Chak-Tong Au,Shuang-Feng Yin RSC Adv. 2014 4 11907
9. Reactions of triaryl derivatives of Group 5 with selenium dioxide

Sheikh I. A. El Sheikh,Mahendra S. Patel,Barry C. Smith,Clifford B. Waller J. Chem. Soc. Dalton Trans. 1977 641
10. 157. The infrared absorption spectra of normal and 18O-labelled triphenylarsine oxide

J. Bernstein,M. Halmann,S. Pinchas,David Samuel J. Chem. Soc. 1964 821

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